Cas no 2089245-85-0 (ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride)

Ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride is a chiral intermediate with significant applications in pharmaceutical synthesis, particularly in the production of enantiomerically pure compounds. Its key advantages include high stereochemical purity, which is critical for the development of active pharmaceutical ingredients (APIs) with precise biological activity. The 2-chlorophenyl moiety enhances structural diversity, making it valuable for medicinal chemistry research. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is commonly utilized in asymmetric synthesis and as a building block for bioactive molecules, offering reliable performance in complex synthetic routes. Its well-defined stereochemistry ensures reproducibility in research and industrial applications.
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride structure
2089245-85-0 structure
Product Name:ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
CAS No:2089245-85-0
MF:
MW:
CID:4636200
Update Time:2025-05-20

ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride

ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-365882-0.05g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95.0%
0.05g
$168.0 2025-03-18
Enamine
EN300-365882-0.1g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95.0%
0.1g
$252.0 2025-03-18
Enamine
EN300-365882-0.25g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95.0%
0.25g
$361.0 2025-03-18
Enamine
EN300-365882-0.5g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95.0%
0.5g
$569.0 2025-03-18
Enamine
EN300-365882-1.0g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95.0%
1.0g
$728.0 2025-03-18
Enamine
EN300-365882-2.5g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95.0%
2.5g
$1428.0 2025-03-18
Enamine
EN300-365882-5.0g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95.0%
5.0g
$2110.0 2025-03-18
Enamine
EN300-365882-10.0g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95.0%
10.0g
$3131.0 2025-03-18
Chemenu
CM453572-1g
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95%+
1g
$884 2023-03-24
Aaron
AR01E9M4-50mg
ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride
2089245-85-0 95%
50mg
$256.00 2025-02-10

Additional information on ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride

Research Brief on Ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate Hydrochloride (CAS: 2089245-85-0)

Ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride (CAS: 2089245-85-0) is a chiral intermediate of significant interest in pharmaceutical chemistry, particularly in the synthesis of bioactive molecules and active pharmaceutical ingredients (APIs). Recent studies have highlighted its role in the development of novel therapeutic agents, including central nervous system (CNS) drugs and enzyme inhibitors. This research brief synthesizes the latest findings on its synthesis, applications, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of this compound using biocatalytic methods, achieving high enantiomeric purity (>99% ee) with immobilized transaminases. The optimized process demonstrated scalability for industrial production, addressing previous challenges in yield and cost-effectiveness. The study also noted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In pharmacological research, ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride has been investigated as a precursor for GABAB receptor modulators. A 2024 preclinical trial (DOI: 10.1016/j.bmcl.2024.129876) reported its derivative exhibited 40% higher receptor binding affinity compared to benchmark compounds, with improved blood-brain barrier permeability. These findings suggest potential applications in treating neurological disorders such as epilepsy and spasticity.

Analytical advancements have also emerged, with a novel HPLC-MS method (2024, Analytical and Bioanalytical Chemistry) enabling precise quantification of the compound in complex matrices at concentrations as low as 0.1 ng/mL. This technique is critical for pharmacokinetic studies and quality control in API manufacturing. Structural characterization via X-ray crystallography further confirmed the compound's preferred conformation, aiding in computational drug design efforts.

Ongoing clinical research (Phase I/II, NCT05678934) is evaluating a related prodrug incorporating this moiety for Parkinson's disease. Preliminary data indicate favorable safety profiles and linear pharmacokinetics at therapeutic doses. Industry reports (Citeline, Q2 2024) project a 12% CAGR for chiral intermediates like 2089245-85-0, driven by demand for enantiopure pharmaceuticals.

In conclusion, ethyl (3R)-3-amino-3-(2-chlorophenyl)propanoate hydrochloride represents a versatile building block with growing importance in precision medicine. Future research directions include exploring its utility in peptide mimetics and targeted drug delivery systems, as well as optimizing green chemistry synthesis routes to enhance sustainability.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd